Cas no 1781681-41-1 (2-(4-bromo-2-methoxyphenyl)propan-1-amine)

• Product Name: 2-(4-bromo-2-methoxyphenyl)propan-1-amine
• CAS No: 1781681-41-1
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6428859
• PubChem ID: 82622379
• Update Time: 2025-06-08

2-(4-bromo-2-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-methoxyphenyl)propan-1-amine
• EN300-1908387
• 1781681-41-1

• Inchi： 1S/C10H14BrNO/c1-7(6-12)9-4-3-8(11)5-10(9)13-2/h3-5,7H,6,12H2,1-2H3
• InChI Key： ULZSBEGAPHOMEC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)C(C)CN

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 2-(4-bromo-2-methoxyphenyl)propan-1-amine

Introduction to 2-(4-bromo-2-methoxyphenyl)propan-1-amine (CAS No. 1781681-41-1)

2-(4-bromo-2-methoxyphenyl)propan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1781681-41-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of aromatic amines, characterized by its unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-(4-bromo-2-methoxyphenyl)propan-1-amine consists of a phenyl ring substituted with both a bromine atom at the 4-position and a methoxy group at the 2-position, linked to a propylamine chain. This particular arrangement imparts distinct electronic and steric properties, making it a versatile building block for drug discovery and development. The presence of the bromine atom, in particular, offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the 4-bromo-2-methoxyphenyl moiety. This structural motif has been reported to exhibit various biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. For instance, derivatives of this class have shown promise in inhibiting specific enzymes and receptors involved in disease pathways, making them attractive candidates for further investigation.

The synthesis of 2-(4-bromo-2-methoxyphenyl)propan-1-amine typically involves multi-step organic transformations, starting from readily available aromatic precursors. One common synthetic route includes the bromination of 2-methoxybenzaldehyde followed by reductive amination with propylamine. Advances in synthetic methodologies have enabled more efficient and scalable production processes, ensuring high purity and yield for this compound. These improvements are crucial for supporting both academic research and industrial applications.

From a medicinal chemistry perspective, the amine functionality in 2-(4-bromo-2-methoxyphenyl)propan-1-amine serves as a critical pharmacophore. It can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. Additionally, the propyl chain provides flexibility, allowing for optimization of physicochemical properties such as solubility and metabolic stability. These features are essential for developing compounds with improved pharmacokinetic profiles.

Recent studies have highlighted the role of 2-(4-bromo-2-methoxyphenyl)propan-1-amine as a key intermediate in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. The bromine substituent facilitates further derivatization into more complex scaffolds that can modulate neurotransmitter systems or interfere with pathogenic protein aggregation.

In addition to its applications in central nervous system (CNS) drug discovery, 2-(4-bromo-2-methoxyphenyl)propan-1-amine has been explored for its potential in oncology research. Preclinical studies suggest that compounds incorporating this moiety may exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. By modulating these pathways, such molecules could offer new therapeutic strategies for combating various forms of cancer.

The growing body of evidence supporting the biological relevance of 2-(4-bromo-2-methoxyphenyl)propan-1-amine has spurred interest from pharmaceutical companies and academic institutions alike. Collaborative efforts between synthetic chemists and biologists are now focused on optimizing synthetic routes and evaluating novel derivatives for their therapeutic potential. These endeavors underscore the importance of this compound as a cornerstone in modern drug discovery.

As research continues to uncover new applications for 2-(4-bromo-2-methoxyphenyl)propan-1-amine, it is expected that its role in pharmaceutical development will expand further. Innovations in computational chemistry and high-throughput screening technologies will likely accelerate the identification of promising derivatives, paving the way for faster translation from bench to bedside.

In conclusion, 2-(4-bromo-2-methoxyphenyl)propan-1-amine (CAS No. 1781681-41-1) represents a significant advancement in medicinal chemistry due to its versatile structural features and potential biological activities. Its synthesis, functionalization, and application in drug discovery highlight its importance as a valuable tool for researchers seeking to develop novel therapeutic agents.